Cas no 859197-48-1 (2-(4-aminophenyl)carbamoylacetic Acid)

• Product Name: 2-(4-aminophenyl)carbamoylacetic Acid
• CAS No: 859197-48-1
• MDL: MFCD20652507
• CID: 4660969
• PubChem ID: 21074177
• Update Time: 2025-05-22

2-(4-aminophenyl)carbamoylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenyl)carbamoylacetic Acid

• MDL： MFCD20652507

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-aminophenyl)carbamoylacetic Acid

Recent Advances in the Study of 2-(4-aminophenyl)carbamoylacetic Acid (CAS: 859197-48-1)

2-(4-aminophenyl)carbamoylacetic Acid (CAS: 859197-48-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound has been the subject of several recent investigations due to its unique chemical structure, which features both an amino group and a carbamoylacetic acid moiety. These functional groups make it a versatile building block for the design of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in inflammatory pathways. The study reported a high yield and purity of the final products, underscoring the compound's utility in medicinal chemistry.

In addition to its role as a synthetic intermediate, 2-(4-aminophenyl)carbamoylacetic Acid has shown promising biological activity in preclinical models. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent inhibitory effects on the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer.

Further studies have explored the pharmacokinetic properties of 2-(4-aminophenyl)carbamoylacetic Acid and its derivatives. A recent publication in Drug Metabolism and Disposition (2024) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable bioavailability and low toxicity, suggesting its potential for further development as a drug candidate. However, the authors noted that additional optimization may be required to improve its metabolic stability.

The compound's versatility extends beyond oncology and inflammation. A collaborative study between academic and industrial researchers (2024) explored its application in the development of antimicrobial agents. The team synthesized a series of derivatives and evaluated their activity against a panel of bacterial and fungal pathogens. Several compounds demonstrated broad-spectrum activity, with minimal cytotoxicity to mammalian cells, highlighting the potential of 2-(4-aminophenyl)carbamoylacetic Acid as a scaffold for antimicrobial drug discovery.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-aminophenyl)carbamoylacetic Acid-based therapeutics. Issues such as solubility, stability, and target specificity need to be addressed through further structural modifications and formulation studies. Nevertheless, the growing body of research underscores the compound's significance in modern drug discovery and its potential to contribute to the development of novel treatments for a range of diseases.

In conclusion, 2-(4-aminophenyl)carbamoylacetic Acid (CAS: 859197-48-1) represents a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule makes it a compound of considerable interest. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for new therapeutic innovations.